Cas no 2137592-08-4 ([4-(4-Fluorophenyl)piperazin-1-yl]-imino-methyl-oxo-lambda6-sulfane)

• Product Name: [4-(4-Fluorophenyl)piperazin-1-yl]-imino-methyl-oxo-lambda6-sulfane
• CAS No: 2137592-08-4
• MF: C₁₁H₁₆FN₃OS
• MW: 257.327644348145
• CID: 5256281
• Update Time: 2025-07-08

[4-(4-Fluorophenyl)piperazin-1-yl]-imino-methyl-oxo-lambda6-sulfane Chemical and Physical Properties

Names and Identifiers

• [4-(4-fluorophenyl)piperazin-1-yl](imino)methyl-lambda6-sulfanone
• [4-(4-Fluorophenyl)piperazin-1-yl]-imino-methyl-oxo-lambda6-sulfane

• Inchi： 1S/C11H16FN3OS/c1-17(13,16)15-8-6-14(7-9-15)11-4-2-10(12)3-5-11/h2-5,13H,6-9H2,1H3
• InChI Key： LAXVANPIHIKHKC-UHFFFAOYSA-N
• SMILES： S(C)(=N)(N1CCN(C2C=CC(=CC=2)F)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 354
• XLogP3: 2.8
• Topological Polar Surface Area: 55.8

Additional information on [4-(4-Fluorophenyl)piperazin-1-yl]-imino-methyl-oxo-lambda6-sulfane

Research Brief on [4-(4-Fluorophenyl)piperazin-1-yl]-imino-methyl-oxo-lambda6-sulfane (CAS: 2137592-08-4)

In recent years, the compound [4-(4-Fluorophenyl)piperazin-1-yl]-imino-methyl-oxo-lambda6-sulfane (CAS: 2137592-08-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfur-containing derivative, characterized by its unique sulfane and piperazine moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of neurotransmitter systems and enzyme inhibition. The following brief synthesizes the latest findings on this compound, highlighting its chemical properties, biological activities, and potential clinical implications.

The structural complexity of [4-(4-Fluorophenyl)piperazin-1-yl]-imino-methyl-oxo-lambda6-sulfane is a key factor in its pharmacological profile. Recent studies have elucidated its mechanism of action, particularly its interaction with serotonin and dopamine receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits high affinity for the 5-HT1A receptor, suggesting its utility in treating neuropsychiatric disorders such as anxiety and depression. Additionally, its sulfane moiety has been linked to redox-modulating properties, which may contribute to its neuroprotective effects.

Another area of active research involves the compound's potential as an enzyme inhibitor. Preliminary in vitro studies have shown that [4-(4-Fluorophenyl)piperazin-1-yl]-imino-methyl-oxo-lambda6-sulfane can selectively inhibit certain kinases involved in inflammatory pathways. This finding, reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, opens new avenues for its application in autoimmune diseases and chronic inflammation. However, further in vivo studies are required to validate these effects and assess the compound's safety profile.

Despite its promising attributes, challenges remain in the development of [4-(4-Fluorophenyl)piperazin-1-yl]-imino-methyl-oxo-lambda6-sulfane as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed. Recent advancements in prodrug design and formulation technologies, as discussed in a 2024 review in Advanced Drug Delivery Reviews, may offer solutions to these hurdles. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial to translating these findings into clinically viable treatments.

In conclusion, [4-(4-Fluorophenyl)piperazin-1-yl]-imino-methyl-oxo-lambda6-sulfane (CAS: 2137592-08-4) represents a compelling candidate for further investigation in the chemical biology and pharmaceutical sectors. Its dual action on receptor systems and enzyme pathways, combined with its redox-modulating capabilities, positions it as a versatile tool for drug discovery. Future research should focus on optimizing its pharmacokinetic properties and exploring its therapeutic potential in preclinical models.